![molecular formula C17H14O6 B1464084 Methyl 2-[4-(1,3-benzodioxol-5-yl)-2-formylphenoxy]acetate CAS No. 1354349-30-6](/img/structure/B1464084.png)
Methyl 2-[4-(1,3-benzodioxol-5-yl)-2-formylphenoxy]acetate
Overview
Description
“Methyl 2-[4-(1,3-benzodioxol-5-yl)-2-formylphenoxy]acetate” is a compound that belongs to the class of organic compounds known as benzodioxoles . These are organic compounds containing a benzene ring fused to either isomers of dioxole . Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms .
Synthesis Analysis
The synthesis of benzodioxole derivatives has been reported in the literature . In one study, a series of 17 benzodioxole derivatives were synthesized and evaluated as antidiabetic agents . The synthesized compounds were identified using FTIR, HRMS, 1 H-NMR, and 13 C-NMR techniques .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the linear formula: C10H10O4 . The molecular weight of this compound is 194.19 .Chemical Reactions Analysis
Benzodioxole derivatives have been studied for their inhibitory activities against enzymes such as cyclooxygenase (COX) . In one study, it was found that the most potent compound against the COX1 enzyme was a benzodioxole derivative with an IC50 value of 0.725 µM .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Safety and Hazards
The safety information available for “Methyl 2-[4-(1,3-benzodioxol-5-yl)-2-formylphenoxy]acetate” indicates that it has the GHS07 pictogram, with the signal word "Warning" . The hazard statements associated with this compound are H302, H312, and H332 , which indicate that it is harmful if swallowed, in contact with skin, or if inhaled .
Future Directions
The future directions for the research on “Methyl 2-[4-(1,3-benzodioxol-5-yl)-2-formylphenoxy]acetate” and other benzodioxole derivatives could involve further in vivo evaluation of their potential as therapeutic agents . The potent inhibitory results of some of the synthesized compounds suggest that these molecules should go further in vivo evaluation . It also suggests the benzodioxole derivatives as lead compounds for developing new drug candidates .
properties
IUPAC Name |
methyl 2-[4-(1,3-benzodioxol-5-yl)-2-formylphenoxy]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O6/c1-20-17(19)9-21-14-4-2-11(6-13(14)8-18)12-3-5-15-16(7-12)23-10-22-15/h2-8H,9-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWSPEZRLJILEJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=C(C=C(C=C1)C2=CC3=C(C=C2)OCO3)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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